
Application Notes: (7-Bromo-1-benzothiophen-2-
yl)methanol in Medicinal Chemistry

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(7-Bromo-1-benzothiophen-2-

yl)methanol

Cat. No.: B1373385 Get Quote

Introduction: The Strategic Value of the
Benzothiophene Scaffold
The benzothiophene core is a privileged heterocyclic scaffold in medicinal chemistry,

recognized for its structural resemblance to endogenous molecules like tryptophan and its

ability to engage in various biological interactions.[1][2] This bicyclic system, comprising a

benzene ring fused to a thiophene ring, serves as the foundation for numerous approved drugs

and clinical candidates.[2][3] Benzothiophene derivatives exhibit a remarkable breadth of

pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and kinase

inhibitory effects.[1][3][4] The scaffold's utility stems from its rigid structure and the electron-rich

sulfur atom, which can participate in hydrogen bonding, π-π stacking, and other non-covalent

interactions within enzyme active sites.[2]

(7-Bromo-1-benzothiophen-2-yl)methanol emerges as a particularly valuable and versatile

building block for drug discovery. Its strategic design incorporates two distinct and orthogonally

reactive functional handles:

A primary alcohol at the 2-position, which can be readily oxidized or converted into other

functional groups.

A bromo substituent at the 7-position, perfectly poised for modern transition-metal-catalyzed

cross-coupling reactions.
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This dual functionality allows for the systematic and controlled elaboration of the

benzothiophene core, enabling medicinal chemists to explore structure-activity relationships

(SAR) with precision and efficiency. This guide provides an in-depth overview of the

applications of this key intermediate, complete with field-tested protocols and expert insights.

Physicochemical Properties & Handling
A thorough understanding of a reagent's properties is fundamental to its successful application

in synthesis.

Property Value Source/Notes

CAS Number 1171926-64-9 [5][6]

Molecular Formula C₉H₇BrOS Calculated

Molecular Weight 243.12 g/mol Calculated

Appearance Off-white to light yellow solid Typical Observation

Solubility

Soluble in DCM, THF, DMF,

DMSO. Sparingly soluble in

alcohols. Insoluble in water.

Laboratory Experience

Storage

Store in a cool, dry, well-

ventilated area away from

strong oxidizing agents.

Recommend storage at 2-8°C

under an inert atmosphere.

Standard practice for aryl

bromides.

Core Synthetic Strategy: A Dual-Axis Approach
The primary utility of (7-Bromo-1-benzothiophen-2-yl)methanol lies in its capacity for

selective, stepwise diversification at two key positions. This allows for a modular approach to

library synthesis, where complexity and diversity can be introduced systematically.
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Axis 1: C7-Br Bond Functionalization Axis 2: C2-CH2OH Group Transformation

(7-Bromo-1-benzothiophen-2-yl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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